Cas no 1007873-60-0 (2-Methyl-4-m-tolyl-thiazole-5-carboxylic acid)

2-Methyl-4-m-tolyl-thiazole-5-carboxylic acid is a thiazole-based carboxylic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the methyl-substituted thiazole core and m-tolyl group, contribute to its utility as an intermediate in organic synthesis. The carboxylic acid functionality allows for further derivatization, enabling the development of novel compounds with tailored properties. This compound may exhibit favorable stability and reactivity under controlled conditions, making it suitable for use in heterocyclic chemistry and drug discovery. Its precise physicochemical characteristics, such as solubility and melting point, should be verified experimentally for specific applications. Proper handling and storage are recommended to maintain integrity.
2-Methyl-4-m-tolyl-thiazole-5-carboxylic acid structure
1007873-60-0 structure
Product Name:2-Methyl-4-m-tolyl-thiazole-5-carboxylic acid
CAS No:1007873-60-0
MF:C12H11NO2S
MW:233.286241769791
MDL:MFCD11221427
CID:2141181
Update Time:2025-05-27

2-Methyl-4-m-tolyl-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-4-m-tolyl-thiazole-5-carboxylic acid
    • 2-Methyl-4-(m-tolyl)thiazole-5-carboxylic acid
    • 2-Methyl-4-m-tolyl-thiazole-5-carboxylic acid
    • MDL: MFCD11221427
    • Inchi: 1S/C12H11NO2S/c1-7-4-3-5-9(6-7)10-11(12(14)15)16-8(2)13-10/h3-6H,1-2H3,(H,14,15)
    • InChI Key: NQHPRCGCVGAVRX-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC(=C1C(=O)O)C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 233.051
  • Monoisotopic Mass: 233.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.4

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